Cas no 100644-66-4 (4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine)

• Product Name: 4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine
• CAS No: 100644-66-4
• MF: C₆H₆ClN₅
• MW: 183.598338603973
• MDL: MFCD18793423
• CID: 1126141
• PubChem ID: 20785205
• Update Time: 2025-04-20

4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• 4-Chloro-1-methylpyrazolo[3,4-d]pyrimidin-6-amine
• 4-chloro-1-Methyl-1H-pyrazolo[3
• EN300-245218
• CS-0151116
• 1H-Pyrazolo[3,4-d]pyrimidin-6-amine, 4-chloro-1-methyl-
• DB-195415
• W-204380
• SCHEMBL17889388
• 100644-66-4
• C71037
• C6H6ClN5
• MFCD18793423
• DS-9605
• LSZNUJWHYLMPRG-UHFFFAOYSA-N
• AKOS022704736
• 4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine

• MDL： MFCD18793423
• Inchi： 1S/C6H6ClN5/c1-12-5-3(2-9-12)4(7)10-6(8)11-5/h2H,1H3,(H2,8,10,11)
• InChI Key： LSZNUJWHYLMPRG-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C)C2=NC(N)=N1

Computed Properties

• Exact Mass: 183.03138
• Monoisotopic Mass: 183.0311729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 423.4±48.0 °C at 760 mmHg
• Flash Point: 209.9±29.6 °C
• PSA: 69.62
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines